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Compound of Interest

Compound Name: 3-(2-Methylphenyl)propionic acid

Cat. No.: B181665 Get Quote

For laboratory professionals engaged in research and development, the safe handling of

chemical compounds is of paramount importance. This document provides comprehensive

safety and logistical guidance for 3-(2-Methylphenyl)propionic acid, outlining essential

personal protective equipment (PPE), a detailed operational plan, and proper disposal

procedures to ensure the well-being of personnel and the integrity of experimental work.

Personal Protective Equipment (PPE)
A thorough risk assessment should precede the handling of 3-(2-Methylphenyl)propionic
acid. Based on the hazard profile of closely related isomers, which indicates risks of skin, eye,

and respiratory irritation, the following PPE is recommended to minimize exposure.[1][2][3][4]
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Protection Type Recommended Equipment Specification/Standard

Eye Protection

Safety glasses with side

shields or chemical safety

goggles

OSHA 29 CFR 1910.133 or

European Standard EN166[3]

[4]

Hand Protection Chemical-resistant gloves
Nitrile rubber or other

compatible material[1]

Body Protection Laboratory coat
Standard protective laboratory

coat

Respiratory Protection

NIOSH/MSHA-approved

respirator (e.g., N95 dust

mask)

Required when engineering

controls are insufficient or

when handling the substance

as a powder, to avoid

inhalation of dust.[1]

Operational Plan: From Receipt to Disposal
Adherence to a structured operational plan is critical for safety and procedural consistency.

1. Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling larger quantities or if there is a potential for dust or aerosol generation.[4]

Ensure that eyewash stations and safety showers are readily accessible and in good working

order.[3][4]

2. Handling Procedures:

Before commencing work, ensure all required PPE is correctly worn.

Avoid direct contact with skin, eyes, and clothing.[2][4]

Do not inhale dust or vapors.[3][4]

Keep the container tightly closed when not in use.[2][3][4]
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After handling, wash hands thoroughly with soap and water.[2][3]

3. Storage:

Store the compound in a cool, dry, and well-ventilated area.[2][3][4]

Keep the container tightly sealed to prevent contamination and exposure.[2][3][4]

Store away from incompatible materials such as strong oxidizing agents.[3]

Disposal Plan
The disposal of 3-(2-Methylphenyl)propionic acid and its containers must be treated as

hazardous waste. Compliance with all local, state, and federal regulations is mandatory.

Disposal Steps:

Collect waste material in a designated, properly labeled, and sealed container.

Do not dispose of the chemical down the drain or in general laboratory trash.[2][5]

Arrange for collection by a licensed hazardous waste disposal company.[3][6]

Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 3-(2-
Methylphenyl)propionic acid, from initial preparation to final disposal.
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Caption: Safe Handling Workflow for 3-(2-Methylphenyl)propionic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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